Cas no 1805931-10-5 (6-Fluoro-4-iodopyridin-2-amine)

• Product Name: 6-Fluoro-4-iodopyridin-2-amine
• CAS No: 1805931-10-5
• MF: C₅H₄FIN₂
• MW: 238.001536369324
• CID: 4899166
• Update Time: 2025-06-08

6-Fluoro-4-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-iodopyridin-2-amine
• 2-Amino-6-fluoro-4-iodopyridine

• Inchi： 1S/C5H4FIN2/c6-4-1-3(7)2-5(8)9-4/h1-2H,(H2,8,9)
• InChI Key： YPQYTRJQSRYHPR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 6-Fluoro-4-iodopyridin-2-amine

Introduction to 6-Fluoro-4-iodopyridin-2-amine (CAS No. 1805931-10-5)

6-Fluoro-4-iodopyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1805931-10-5, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both fluorine and iodine substituents on the pyridine ring enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The fluorine atom at the 6-position introduces electron-withdrawing properties, which can influence the electronic distribution of the ring and its reactivity in subsequent chemical transformations. On the other hand, the iodine atom at the 4-position provides a good leaving group for nucleophilic substitution reactions, facilitating further functionalization. These characteristics make 6-Fluoro-4-iodopyridin-2-amine particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The fluoro and iodo substituents in this compound have been extensively studied for their ability to modulate drug efficacy and pharmacokinetic properties. For instance, fluorinated pyridines are known to improve metabolic stability and binding affinity, while iodinated pyridines can serve as precursors for radiolabeled compounds used in diagnostic imaging.

One of the most compelling applications of 6-Fluoro-4-iodopyridin-2-amine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of this compound, researchers have developed novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The pharmaceutical industry has also explored the use of 6-Fluoro-4-iodopyridin-2-amine in the development of antiviral and antibacterial drugs. The structural features of this compound allow for the creation of molecules that can interact with viral enzymes or bacterial cell walls, disrupting their function and inhibiting pathogenic activity. Several research groups have reported the synthesis of novel antiviral agents derived from fluorinated pyridines that exhibit potent activity against RNA viruses.

Moreover, agrochemical researchers have utilized 6-Fluoro-4-iodopyridin-2-amine to develop advanced crop protection agents. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental compatibility. The introduction of fluorine and iodine substituents enhances the bioactivity of these compounds, leading to more effective pest control solutions while minimizing ecological impact.

The synthetic methodologies for preparing 6-Fluoro-4-iodopyridin-2-am ine have also seen significant advancements. Modern synthetic routes often involve multi-step sequences that incorporate fluorination and iodination steps under controlled conditions. These processes require precise control over reaction parameters to ensure high yields and purity of the final product. Recent innovations in catalytic systems have made it possible to achieve these transformations more efficiently, reducing waste and improving sustainability.

In conclusion, 6-Fluoro -4 -iodopy ridin -2 -amine (CAS No. 1805931 -10 -5) is a versatile intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable its use in constructing complex molecules with enhanced bioactivity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.